1-Bromo-2-fluoro-5-nitro-3-(trifluoromethyl)benzene
CAS No.: 1360438-11-4
Cat. No.: VC3412088
Molecular Formula: C7H2BrF4NO2
Molecular Weight: 287.99 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1360438-11-4 |
|---|---|
| Molecular Formula | C7H2BrF4NO2 |
| Molecular Weight | 287.99 g/mol |
| IUPAC Name | 1-bromo-2-fluoro-5-nitro-3-(trifluoromethyl)benzene |
| Standard InChI | InChI=1S/C7H2BrF4NO2/c8-5-2-3(13(14)15)1-4(6(5)9)7(10,11)12/h1-2H |
| Standard InChI Key | SMWBEODPKNIOGO-UHFFFAOYSA-N |
| SMILES | C1=C(C=C(C(=C1C(F)(F)F)F)Br)[N+](=O)[O-] |
| Canonical SMILES | C1=C(C=C(C(=C1C(F)(F)F)F)Br)[N+](=O)[O-] |
Introduction
1-Bromo-2-fluoro-5-nitro-3-(trifluoromethyl)benzene is a complex organic compound with a molecular formula of C7H2BrF4NO2. It is characterized by its multifunctional structure, which includes bromo, fluoro, nitro, and trifluoromethyl substituents attached to a benzene ring. This compound is of interest in various chemical and pharmaceutical applications due to its unique properties and potential reactivity.
Safety Information
Synthesis and Applications
The synthesis of 1-Bromo-2-fluoro-5-nitro-3-(trifluoromethyl)benzene typically involves multiple steps, including halogenation, nitration, and trifluoromethylation reactions. This compound is used as an intermediate in the production of pharmaceuticals and other organic chemicals due to its reactive functional groups.
Suppliers and Availability
1-Bromo-2-fluoro-5-nitro-3-(trifluoromethyl)benzene is available from various suppliers worldwide, including those in the United States and China. It can be purchased in quantities ranging from milligrams to grams, depending on the supplier and intended use.
| Supplier | Quantity | Price |
|---|---|---|
| AOBChem USA | 250 mg | $59.00 |
| Alchimica | 250 mg | € 608.50 (for bulk) |
Research Findings
Research on this compound is limited, but its unique structure suggests potential applications in organic synthesis and pharmaceutical chemistry. The presence of multiple functional groups allows for a variety of chemical transformations, making it a versatile intermediate in synthetic chemistry.
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